Cas no 105476-79-7 (1,1'-Decamethylenebis[3-carboxyquinuclidiniumiodide], dimethyl ester (7CI))

• Product Name: 1,1'-Decamethylenebis[3-carboxyquinuclidiniumiodide], dimethyl ester (7CI)
• CAS No: 105476-79-7
• MF: C₂₈H₅₀I₂N₂O₄
• MW: 732.516553401947
• CID: 189513
• PubChem ID: 3064728
• Update Time: 2025-04-19

1,1'-Decamethylenebis[3-carboxyquinuclidiniumiodide], dimethyl ester (7CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-Decamethylenebis[3-carboxyquinuclidiniumiodide], dimethyl ester (7CI)
• methyl 1-[10-(3-methoxycarbonyl-1-azoniabicyclo[2.2.2]octan-1-yl)decyl]-1-azoniabicyclo[2.2.2]octane-3-carboxylate,diiodide
• DTXSID30909557
• 1,1'-(Decane-1,10-diyl)bis[3-(methoxycarbonyl)-1-azabicyclo[2.2.2]octan-1-ium] diiodide
• 1,1'-Decamethylenebis(3-carboxyquinuclidinium iodide) dimethyl ester
• 105476-79-7
• Quinuclidinium, 1,1'-decamethylenebis(3-carboxy-, diiodide, dimethyl ester

• Inchi： 1S/C28H50N2O4.2HI/c1-33-27(31)25-21-29(17-11-23(25)12-18-29)15-9-7-5-3-4-6-8-10-16-30-19-13-24(14-20-30)26(22-30)28(32)34-2;;/h23-26H,3-22H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： NRBZIZXEYNLYTG-UHFFFAOYSA-L
• SMILES： [I-].[I-].O(C)C(C1C[N+]2(CCCCCCCCCC[N+]34CCC(CC3)C(C(=O)OC)C4)CCC1CC2)=O

Computed Properties

• Exact Mass: 681.7938
• Monoisotopic Mass: 732.185994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 622
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 52.6
• LogP: -1.90800